2-[[4-(1-Methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride
2-[[4-(1-Methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride
Brand Name:
Vulcanchem
CAS No.:
131690-25-0
VCID:
VC0160459
InChI:
InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1
SMILES:
C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-]
Molecular Formula:
C18H17Cl2N3O3
Molecular Weight:
394.2 g/mol
2-[[4-(1-Methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride
CAS No.: 131690-25-0
Main Products
VCID: VC0160459
Molecular Formula: C18H17Cl2N3O3
Molecular Weight: 394.2 g/mol
![2-[[4-(1-Methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride - 131690-25-0](/images/no_structure.jpg)
| CAS No. | 131690-25-0 |
|---|---|
| Product Name | 2-[[4-(1-Methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride |
| Molecular Formula | C18H17Cl2N3O3 |
| Molecular Weight | 394.2 g/mol |
| IUPAC Name | 2-[[4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride |
| Standard InChI | InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1 |
| Standard InChIKey | FSSIGVSAEZOKFT-UHFFFAOYSA-M |
| SMILES | C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-] |
| Canonical SMILES | C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-] |
| Synonyms | 1-(N-methyl-4,4'-bipyridinium)-1-(2-hydroxy-5-nitrophenyl)methane 4,4'-PQNP |
| PubChem Compound | 195685 |
| Last Modified | Nov 11 2021 |
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